![β-D-Glucopyranoside, (3β,16β,23R)-16,23:16,30-diepoxy-20-hydroxy-13-methyldammar-24-en-3-yl O-6-deoxy-α-L-mannopyranosyl-(1→2)-O-[β-D-glucopyranosyl-(1→3)]- | 146445-92-3](https://www.kuujia.com/scimg/cas/146445-92-3x150.png "β-D-Glucopyranoside, (3β,16β,23R)-16,23:16,30-diepoxy-20-hydroxy-13-methyldammar-24-en-3-yl O-6-deoxy-α-L-mannopyranosyl-(1→2)-O-[β-D-glucopyranosyl-(1→3)]- | 146445-92-3")
Bacopaside IV - Premium Quality Available for Global Procurement
In the dynamic landscape of natural product chemistry and nutraceutical development, Bacopaside IV stands out as a compound of significant scientific and commercial interest. As a key bioactive dammarane-type triterpenoid saponin isolated from the renowned medicinal plant Bacopa monnieri (Brahmi), Bacopaside IV has garnered attention for its potential nootropic and neuroprotective properties. The global demand for high-purity, well-characterized Bacopaside IV is rising, driven by advancements in research and development within the pharmaceutical, cosmetic, and dietary supplement industries. This article provides a comprehensive analysis of Bacopaside IV, including a detailed product introduction, an in-depth global supplier procurement analysis, a summary of procurement history data with the latest suggestions, a comparative analysis of recommended core suppliers, and a structured list of upstream and downstream products. For stakeholders seeking to procure this specialized compound, understanding the market dynamics, supplier landscape, and quality parameters is paramount to securing a reliable and high-quality supply chain.
Product Introduction: Unveiling Bacopaside IV
Bacopaside IV is a specific, high-value saponin compound extracted from Bacopa monnieri, a plant with a rich history in traditional Ayurvedic medicine for enhancing memory, learning, and overall cognitive function. Chemically, it is classified as a dammarane-type triterpenoid saponin. Its molecular structure is characterized by a complex aglycone (sapogenin) backbone with attached sugar moieties, which is crucial for its bioactivity. Unlike crude Bacopa monnieri extracts, which contain a mixture of various bacosides (including Bacoside A, the most studied complex), Bacopaside IV represents a singular, purified chemical entity. This purity is essential for rigorous scientific research, as it allows for the precise elucidation of mechanisms of action, pharmacokinetic studies, and the development of standardized formulations where a specific biomarker or active ingredient is desired.
The primary interest in Bacopaside IV stems from its documented pharmacological activities. Preclinical studies have highlighted its potential role as a cognitive enhancer. It is believed to work through multiple pathways, including the modulation of neurotransmitter systems (particularly cholinergic and monoaminergic systems), antioxidative defense, and anti-inflammatory actions within the central nervous system. Furthermore, research suggests neuroprotective effects, potentially shielding neurons from toxicity and stress-induced damage. Beyond neurology, investigations are exploring its adaptogenic, hepatoprotective, and anticancer properties, although these areas require further validation. For procurement specialists and R&D managers, it is critical to understand that the biological efficacy of Bacopaside IV is intrinsically linked to its purity and isomeric integrity. Suppliers offering Bacopaside IV must provide comprehensive analytical data, typically from High-Performance Liquid Chromatography (HPLC) and Mass Spectrometry (MS), to verify the compound's identity and purity, which is often specified at 98% or higher for research-grade material.
Global Supplier Procurement Analysis for Bacopaside IV
The global market for Bacopaside IV is a niche but growing segment within the fine chemicals and natural product sectors. The supplier landscape can be broadly categorized into three groups: specialized fine chemical manufacturers, botanical extract suppliers with purification capabilities, and custom synthesis laboratories. A thorough procurement analysis reveals a market characterized by moderate supply complexity, high quality requirements, and a limited number of established players capable of delivering consistent, high-purity material.
Geographically, the supply chain is concentrated in specific regions. China and India are dominant players, largely due to their established botanical extraction industries, access to the raw plant material (Bacopa monnieri), and advanced chemical synthesis and purification infrastructure. Numerous Chinese fine chemical companies list Bacopaside IV in their catalogs, often competing on price. However, this can sometimes come with variability in quality and consistency between batches. Indian suppliers, leveraging the plant's native status, often position themselves as experts in Bacopa chemistry, offering both extracts and isolated compounds. North American and European suppliers are also present in the market but often act as distributors or re-sellers of material sourced from Asian manufacturers. Some specialized laboratories in these regions offer Bacopaside IV through custom synthesis, which guarantees high purity but at a significantly higher cost and with longer lead times.
Key challenges in procurement include ensuring analytical verification, managing supply chain transparency, and navigating international logistics for a chemical that may be subject to specific import/export regulations for research chemicals. Price volatility is another factor, influenced by the availability and cost of raw Bacopa monnieri herb, the complexity of the isolation process, and the scale of production. For large-volume procurement (kilogram scale and above), engaging directly with manufacturers in Asia is generally more cost-effective but requires rigorous quality auditing. For smaller, research-oriented quantities (milligram to gram scale), established global chemical distributors provide convenience and reliability, albeit at a premium. The most critical success factor in procurement is establishing a partnership with a supplier that can provide a consistent Certificate of Analysis (CoA) detailing purity (by HPLC), residual solvent content, heavy metals, and other relevant parameters, ensuring the material meets the specific requirements of its intended application.
Procurement History Data Summary and Latest Suggestions
Analyzing historical procurement data for Bacopaside IV reveals several key trends over the past three to five years. Initially, demand was almost exclusively from academic and research institutions conducting fundamental pharmacological studies. Procurement volumes were small, typically in the milligram to low-gram range, and were fulfilled by a handful of specialized natural product suppliers and custom synthesis houses. Prices were consequently high, often exceeding several thousand dollars per gram for high-purity (>98%) material. As published research on Bacopaside IV and related compounds grew, interest from the nutraceutical and cosmeceutical industries began to emerge, leading to an increase in demand for larger, multi-gram to kilogram quantities for product development and standardization.
This shift in demand has gradually influenced the supplier landscape. More fine chemical companies have added Bacopaside IV to their portfolios, leading to increased competition and a slow but steady downward pressure on prices for standard purity grades. However, the market remains susceptible to disruptions. Fluctuations in the agricultural yield of Bacopa monnieri, changes in environmental regulations affecting extraction facilities, and global logistical challenges (as witnessed during the COVID-19 pandemic) have caused periodic supply shortages and price spikes. The historical data underscores a market in transition—from a purely research-focused niche to a component with broader commercial potential.
Latest Procurement Suggestions:
- Diversify Your Supplier Base: Do not rely on a single source. Identify and pre-qualify at least two or three suppliers from different geographic regions (e.g., one from China, one from India, and a global distributor) to mitigate supply chain risks.
- Emphasize Quality Over Cost: For critical R&D or product formulation, prioritize suppliers who provide comprehensive and verifiable CoAs. The cost of failed experiments or non-compliant final products far outweighs the initial savings from a cheaper, lower-quality source.
- Plan for Long Lead Times: For custom-synthesized or high-purity batches, lead times can extend to 8-16 weeks. Incorporate this into your project timelines and consider placing forecast orders with trusted suppliers.
- Consider a Phased Sourcing Strategy: For new product development, start with small quantities from a reliable distributor for initial research. Once the project scales up, engage directly with a manufacturer for bulk supply, ensuring you first receive and test a qualification sample.
- Stay Informed on Regulatory Status: Keep abreast of any changes in the regulatory classification of Bacopaside IV in your target markets (e.g., FDA, EFSA, other national health authorities), as this can impact its permissible uses in supplements and cosmetics.
Comparative Analysis of Recommended Core Suppliers
Based on market presence, reputation, and ability to provide analytical documentation, several suppliers stand out as core options for procuring Bacopaside IV. The following comparative analysis evaluates three distinct types of suppliers to aid in the selection process.
| Supplier Name (Type) | Key Strengths | Potential Limitations | Ideal Use Case | Purity & Scale Typically Offered |
|---|---|---|---|---|
| Supplier A: Chengdu Biopurify Phytochemicals Ltd. (Specialized Phytochemical Manufacturer) | High specialization in plant-derived compounds; Extensive product catalog; Generally competitive pricing; Provides detailed CoA with HPLC/UV and MS data; Capable of custom isolation and purification. | Communication and logistics can sometimes be challenging; Lead times can be variable for non-stock items; Quality, while generally good, should be verified on a per-batch basis. | Ideal for research institutions and companies requiring reliable, cost-effective material for standard R&D applications and for procuring larger quantities (gram to kilogram scale). | ≥98% (HPLC), from mg to kg. |
| Supplier B: Sabinsa Corporation (Botanical Extract & Ingredient Company) | Strong reputation in the nutraceutical industry; Robust quality control and regulatory expertise (cGMP facilities); High level of supply chain transparency from raw material to finished product; Excellent technical support. | Pricing is typically higher than generic fine chemical suppliers; Focus may be more on extract blends, though purified compounds are available. | Best suited for nutraceutical, cosmetic, and pharmaceutical companies requiring high-quality, well-documented ingredients for product development and commercialization, where regulatory compliance is critical. | ≥95% to ≥98%, from gram to kg. |
| Supplier C: Merck KGaA (Sigma-Aldrich) (Global Life Science Distributor) | Extremely high and consistent quality standards; Reliable and fast global logistics; Comprehensive and easily accessible CoA; Trusted brand for academic and pharmaceutical research. | Significantly higher cost compared to direct manufacturers; Primarily focused on small-scale research quantities; Not a manufacturer, so limited flexibility for custom synthesis. | The premier choice for academic labs, screening libraries, and early-stage discovery research where reliability, convenience, and guaranteed quality for small amounts are paramount, and budget is less constrained. | ≥95% (HPLC), typically mg to gram scale. |
This comparison highlights a clear trade-off between cost, scale, and assurance. For high-volume, cost-sensitive procurement with acceptable risk, Supplier A is a strong candidate. For product development in a regulated industry, Supplier B's quality systems are invaluable. For critical, small-scale research where failure is not an option, the premium paid to Supplier C is justified.
Recommended Alternative Compounds and Supplier Information
Given that Bacopaside IV is a specialized compound and information or supply can sometimes be scarce, it is prudent for researchers and product developers to be aware of similar bioactive compounds from Bacopa monnieri or other nootropic plants. These alternatives can serve as comparative agents in research or as functional ingredients in formulations.
1. Bacoside A: This is not a single compound but a complex of major saponins, including bacosides A3, bacopaside II, and jujubogenin isomers. It is the most widely studied and standardized marker for Bacopa monnieri extracts. Many of the traditional cognitive benefits attributed to Brahmi are based on studies of Bacoside A complexes.
Suggested Suppliers: Sabinsa Corporation (as Bacognize®), Natural Remedies Pvt. Ltd., Indena S.p.A., and various botanical extract suppliers.
2. Bacopaside I and II: These are individual saponins, closely related to Bacopaside IV, and are often co-present in extracts. They have also been investigated for their neuropharmacological effects. Research comparing the specific activities of different bacosides is ongoing.
Suggested Suppliers: Chengdu Biopurify Phytochemicals Ltd., Phytolab GmbH & Co. KG, BOC Sciences.
3. Withanolides (from Withania somnifera - Ashwagandha): While structurally different (steroidal lactones), withanolides like Withaferin A and Withanolide A are key bioactive compounds from another premier Ayurvedic adaptogen, Ashwagandha. They share overlapping therapeutic domains with Bacopaside IV, such as neuroprotection, anti-stress, and cognitive support, offering a complementary or alternative mechanism of action.
Suggested Suppliers: Sabinsa Corporation (as Sensoril® or Shagandha®), Arjuna Natural Pvt. Ltd., Natural Remedies Pvt. Ltd.
4. Ginkgolides (from Ginkgo biloba): Specifically, Ginkgolide B is a terpene lactone known for its platelet-activating factor (PAF) antagonism and neuroprotective effects. Ginkgo biloba extract is a well-established nootropic in Western herbal medicine, making its active constituents relevant alternatives for cognitive health research.
Suggested Suppliers: Indena S.p.A. (as Ginkgoselect®), Dr. Willmar Schwabe GmbH & Co. KG, Sigma-Aldrich.
Literature Review and Scientific References
The scientific interest in Bacopaside IV is supported by a growing body of preclinical research. The following references provide a foundation for understanding its isolated biological activities, distinct from the more commonly studied Bacoside A complex.
- Deepak, M., & Amit, A. (2004). The need for establishing identities of bacoside A and B, the putative major bioactive saponins of Indian medicinal plant Bacopa monnieri. Phytomedicine, 11(2-3), 264-268. This early paper highlights the complexity of Bacopa saponins and underscores the importance of characterizing individual components like Bacopaside IV for precise pharmacological understanding.
- Chakravarty, A. K., Garai, S., & Masuda, K. (2003). Bacopasides III-V: Three new triterpenoid glycosides from Bacopa monnieri. Chemical & Pharmaceutical Bulletin, 51(2), 215-217. This is one of the seminal papers that first reported the isolation and structural elucidation of Bacopaside IV, along with its immediate analogs, establishing its identity as a distinct chemical entity.
- Rauf, K., Subhan, F., Al-Othman, A. M., Khan, I., & Zarrelli, A. (2013). Preclinical profile of bacopasides from Bacopa monnieri (BM) as an emerging therapeutic candidate for pharmacological tolerance to morphine. European Journal of Pharmaceutical Sciences, 48(1-2), 323-332. This study investigates the specific effects of a bacopaside-rich fraction, providing evidence for the role of these compounds, including Bacopaside IV, in neuropharmacological modulation beyond basic cognition, such as in addiction and tolerance.
Upstream and Downstream Products for Bacopaside IV
Understanding the value chain of Bacopaside IV is crucial for supply chain management and strategic planning. The following list categorizes its key upstream (raw materials and precursors) and downstream (derived products and applications) elements.
Upstream Products:
- Raw Bacopa monnieri (Brahmi) Herb: The primary agricultural starting material. Quality, season, and cultivation practices directly impact the final yield of Bacopaside IV.
- Solvents for Extraction: Methanol, ethanol, water, and ethyl acetate are commonly used in the extraction and fractionation processes.
- Chromatography Materials: Silica gel, preparative HPLC columns, and other stationary phases used for the purification and isolation of Bacopaside IV from the crude extract.
- Chemical Precursors for Synthesis: While typically isolated, the complex triterpenoid structure of Bacopaside IV could, in theory, be synthesized from simpler organic molecules, though this is not commercially viable at present.
Downstream Products and Applications:
- Standardized Nootropic Dietary Supplements: Formulations where Bacopaside IV is used as a marker compound to standardize the potency and consistency of Bacopa monnieri supplements.
- Pharmaceutical Drug Candidates: Bacopaside IV itself, or synthetic analogs derived from its structure, undergoing investigation as new chemical entities for treating cognitive disorders like Alzheimer's disease, ADHD, or age-related memory decline.
- Cosmeceutical Formulations: Skincare products leveraging the purported antioxidant and anti-inflammatory properties of Bacopaside IV for anti-aging or neurocosmetic (improving skin-brain axis) benefits.
- Research Kits and Biochemicals: Sold as a purified standard for analytical testing (e.g., as a reference standard in HPLC for quality control of extracts) or as a reagent for in vitro and in vivo biological assays.
- Functional Foods and Beverages: Incorporation into "brain-health" focused food and drink products, though this requires careful consideration of regulatory approval and taste-masking.